Cas no 98142-90-6 (6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide)
6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridazinecarboxamide,1,4,5,6-tetrahydro-6-oxo-(6CI)
- 6-oxo-4,5-dihydro-1H-pyridazine-3-carboxamide
- 6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide
- 3-pyridazinecarboxamide,1,4,5,6-tetrahydro-6-oxo-
- 6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide
-
- Inchi: 1S/C5H7N3O2/c6-5(10)3-1-2-4(9)8-7-3/h1-2H2,(H2,6,10)(H,8,9)
- InChI Key: FJMALGQDJWGLHC-UHFFFAOYSA-N
- SMILES: O=C1CCC(C(N)=O)=NN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 209
- Topological Polar Surface Area: 84.6
6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657813-1g |
6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide |
98142-90-6 | 98% | 1g |
¥10639.00 | 2024-04-23 |
6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide
6-Oxo-1,4,5,6-Tetrahydropyridazine-3-Carboxamide: A Comprehensive Overview
The compound with CAS No. 98142-90-6, known as 6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyridazines, which are heterocyclic compounds with a six-membered ring containing two nitrogen atoms. The 6-Oxo designation indicates the presence of a ketone group at the sixth position of the ring, while the 3-carboxamide group adds a carboxamide functional group at the third position. These structural features contribute to its unique chemical properties and potential applications.
Recent studies have highlighted the importance of tetrahydropyridazines as versatile building blocks in drug discovery. The 6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide structure has been explored for its potential in developing novel therapeutic agents. Researchers have found that this compound exhibits interesting biological activities, including anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound for the development of new drugs targeting chronic inflammatory diseases and oxidative stress-related conditions.
The synthesis of 6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the cyclization of suitable precursors under controlled conditions to form the tetrahydropyridazine ring. The introduction of the oxo and carboxamide groups is typically achieved through oxidation and amidation reactions, respectively. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.
In terms of pharmacokinetics, studies have shown that 6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide has favorable absorption properties in vitro. Its ability to cross cellular membranes efficiently makes it a promising candidate for drug delivery systems. Additionally, preliminary toxicity studies indicate that this compound has low cytotoxicity at therapeutic concentrations, further supporting its potential as a safe therapeutic agent.
One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored its use as a carrier for delivering anticancer drugs to specific tissues. The tetrahydropyridazine framework provides a platform for attaching targeting ligands and drug payloads, enabling precise delivery to diseased cells while minimizing systemic toxicity.
Another area where 6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide has shown promise is in enzyme inhibition studies. Recent research has identified its ability to inhibit certain kinases involved in cellular signaling pathways. This property could be exploited in developing treatments for diseases such as cancer and neurodegenerative disorders where kinase activity plays a critical role.
Looking ahead, ongoing research is focused on optimizing the chemical properties of this compound to enhance its bioavailability and efficacy. Advanced computational methods are being employed to predict its interaction with biological targets and guide further modifications. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in clinical trials.
In conclusion, 6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide (CAS No. 98142-90-6) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure and diverse functional groups make it an attractive candidate for further exploration in drug discovery and development.
98142-90-6 (6-Oxo-1,4,5,6-tetrahydropyridazine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)